2-{[3-(3-methoxyphenoxy)propyl]amino}ethanol

• IUPAC Name: 2-[3-(3-methoxyphenoxy)propylamino]ethanol
• InChI: InChI=1S/C12H19NO3/c1-15-11-4-2-5-12(10-11)16-9-3-6-13-7-8-14/h2,4-5,10,13-14H,3,6-9H2,1H3
• InChI Key: VGSOHDJSYHTLGJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCCCNCCO
• Molecular Formula: C12H19NO3
• Molecular Weight: 225.28 g/mol

Description

2-{[3-(3-methoxyphenoxy)propyl]amino}ethanol is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound, also known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). In

Mechanism of Action

2-{[3-(3-methoxyphenoxy)propyl]amino}ethanol acts as a selective antagonist of mGluR5 by binding to the receptor and preventing its activation by glutamate. This leads to a decrease in intracellular calcium signaling and a reduction in the release of neurotransmitters such as dopamine and glutamate. The exact mechanism by which 2-{[3-(3-methoxyphenoxy)propyl]amino}ethanol exerts its effects is still being studied.
Biochemical and Physiological Effects
2-{[3-(3-methoxyphenoxy)propyl]amino}ethanol has been shown to have a number of biochemical and physiological effects. In animal studies, 2-{[3-(3-methoxyphenoxy)propyl]amino}ethanol has been shown to reduce drug-seeking behavior and relapse in cocaine and alcohol addiction. It has also been shown to reduce anxiety-like behavior and improve cognitive function in animal models of Alzheimer's disease. 2-{[3-(3-methoxyphenoxy)propyl]amino}ethanol has also been shown to have neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[3-(3-methoxyphenoxy)propyl]amino}ethanol in lab experiments is its selectivity for mGluR5. This allows researchers to study the specific effects of blocking this receptor without affecting other receptors or signaling pathways. However, 2-{[3-(3-methoxyphenoxy)propyl]amino}ethanol has some limitations as well. It has a relatively short half-life, which can make it difficult to study its long-term effects. It also has poor solubility in water, which can make it difficult to administer in some experiments.

Future Directions

There are a number of future directions for research on 2-{[3-(3-methoxyphenoxy)propyl]amino}ethanol. One area of interest is the role of mGluR5 in pain processing and the potential use of 2-{[3-(3-methoxyphenoxy)propyl]amino}ethanol as a treatment for chronic pain. Another area of interest is the potential use of 2-{[3-(3-methoxyphenoxy)propyl]amino}ethanol as a treatment for anxiety and depression. Additionally, there is ongoing research on the use of 2-{[3-(3-methoxyphenoxy)propyl]amino}ethanol as a tool to study the role of mGluR5 in synaptic plasticity and learning and memory.

Scientific Research Applications

2-{[3-(3-methoxyphenoxy)propyl]amino}ethanol has been widely used in scientific research as a tool to study the role of mGluR5 in various physiological and pathological processes. This includes research on drug addiction, anxiety, depression, and neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 2-{[3-(3-methoxyphenoxy)propyl]amino}ethanol has also been used to study the role of mGluR5 in synaptic plasticity and learning and memory.